N-benzyl-N'-t-butyl-N,N'-dibenzoylhydrazine

• Molecular Formula: C25H26N2O2
• Molecular Weight: 386.5 g/mol
• IUPAC Name: N'-benzoyl-N-benzyl-N'-tert-butylbenzohydrazide
• InChI: InChI=1S/C25H26N2O2/c1-25(2,3)27(24(29)22-17-11-6-12-18-22)26(19-20-13-7-4-8-14-20)23(28)21-15-9-5-10-16-21/h4-18H,19H2,1-3H3
• InChI Key: XCNCLAVUNAOXJL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)N(C(=O)C1=CC=CC=C1)N(CC2=CC=CC=C2)C(=O)C3=CC=CC=C3

Description

N-benzyl-N'-t-butyl-N,N'-dibenzoylhydrazine is a useful research compound. Its molecular formula is C25H26N2O2 and its molecular weight is 386.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a stirred solution of N'-t-butyl-N,N'-dibenzoylhydrazine (2 g, 0.006M) in DMF (25 ml) at room temperature under nitrogen was added portionwise sodium hydride (60% oil dispersion) (0.3 g, 0.007M). The mixture was stirred at room temperature for 0.5 hours, and then benzyl bromide (1.2 g, 0.007M) was added dropwise. The reaction mixture was warmed to 60° C. and allowed to stir for 2 hours. The mixture was then diluted with water (50 ml), neutralized with 10% HCl and the product extracted into methylene chloride (50 ml). The methylene chloride layer was washed with water (5×20 ml), dried over anhydrous magnesium sulfate and the methylene chloride removed under vacuum to afford N-benzyl-N'-t-butyl-N,N'-dibenzoylhydrazine as an oil.

Synthesis routes and methods II

Procedure details

To a stirred solution of N'-t-butyl-N,N'-dibenzoylhydrazine (2 g, 0.006M) in DMF (25 ml) at room temperature under nitrogen was added portionwise sodium hydride (60% oil dispersion) (0.3 g, 0.007M). The mixture was stirred at room temperature for 0.5 hours, and thenbenzyl bromide (1.2 g, 0.007M) was added dropwise. The reaction mixture was warmed to 60° C. and allowed to stir for 2 hours. The mixture was then diluted with water (50 ml), neutralized with 1% HCl, and the product extracted into methylene chloride (50 ml). The methylene chloride layer was washed with water (5×20 ml), dried over anhydrous magnesium sulfate, and the methylene chloride removed under vacuum to afford N-benzyl-N'-t-butyl-N,N'-dibenzoylhydrazine as an oil.

Synthesis routes and methods III

Procedure details